Cas no 1854294-69-1 (N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide)

• Product Name: N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide
• CAS No: 1854294-69-1
• MF: C₆H₁₃NO₄S₂
• MW: 227.301719427109
• CID: 4770919
• Update Time: 2026-02-26

N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Dioxidothietan-3-yl)propane-2-sulfonamide
• N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide

• Inchi： 1S/C6H13NO4S2/c1-5(2)13(10,11)7-6-3-12(8,9)4-6/h5-7H,3-4H2,1-2H3
• InChI Key： NIUYLIPNHGELSQ-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NS(C(C)C)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: -0.7
• Topological Polar Surface Area: 97.1

Additional information on N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide

Professional Introduction to N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide (CAS No. 1854294-69-1)

N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1854294-69-1, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications. The molecular structure of this compound incorporates a sulfonamide moiety linked to a propane derivative, which is further functionalized with a dioxothietane group. This particular arrangement of functional groups makes it an intriguing candidate for exploring novel pharmacological pathways.

The sulfonamide group is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. In the case of N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide, the presence of the dioxothietane moiety introduces additional complexity, potentially influencing both the solubility and reactivity of the molecule. This structural feature could be exploited to develop compounds with enhanced bioavailability and targeted action.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide have suggested that it may possess inhibitory properties against certain enzymes implicated in inflammatory responses. These findings are particularly relevant given the increasing interest in developing anti-inflammatory agents that can modulate immune pathways without significant side effects.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial experiments have shown that it can interact with specific biological targets, leading to alterations in cellular signaling pathways. These interactions are being further investigated to understand the mechanisms by which the compound exerts its effects. The results of these studies could provide valuable insights into the development of new therapeutic strategies for conditions such as arthritis and other inflammatory disorders.

The synthesis of N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high purity and yield. These advancements are crucial for advancing preclinical studies and ultimately translating laboratory findings into clinical applications. The ability to synthesize this compound efficiently will facilitate its use in a wide range of research endeavors.

The potential applications of N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide extend beyond anti-inflammatory therapy. Preliminary data suggest that it may also exhibit antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. The broad spectrum of potential biological activities underscores the importance of continued research into this compound.

As our understanding of molecular interactions grows, so does the ability to design compounds with tailored properties. N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide exemplifies this trend towards rational drug design, where structural features are carefully considered to optimize biological activity. Future studies will likely focus on modifying various aspects of this molecule to enhance its therapeutic potential while minimizing any adverse effects.

The integration of interdisciplinary approaches, combining expertise from organic chemistry, biochemistry, and pharmacology, is essential for unlocking the full potential of compounds like N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in driving forward research initiatives and bringing new treatments to patients in need.

In conclusion, N-(1,1-dioxo-1λ⁶-thietan-3-yl)propane-2-sulfonamide (CAS No. 1854294-69-1) represents a promising area of investigation in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our scientific knowledge continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.